Cas no 183014-87-1 (3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one)

3-Hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one is a specialized heterocyclic compound featuring an indole core functionalized with hydroxy, oxopropyl, and allyl groups. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of reactive functional groups, including the ketone and hydroxyl moieties, enables further derivatization, making it a valuable intermediate for the development of bioactive molecules. The allyl group enhances its potential as a precursor in cross-coupling reactions. This compound’s well-defined stereochemistry and purity ensure reproducibility in advanced organic synthesis, supporting its use in targeted molecular design.

3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one structure

183014-87-1 structure

Product Name:3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one

CAS No:183014-87-1

MF:C₁₄H₁₅NO₃

MW:245.273803949356

CID:5434290

Update Time:2025-06-08

3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

- 2H-Indol-2-one, 1,3-dihydro-3-hydroxy-3-(2-oxopropyl)-1-(2-propen-1-yl)-
- 3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one
- Inchi： 1S/C14H15NO3/c1-3-8-15-12-7-5-4-6-11(12)14(18,13(15)17)9-10(2)16/h3-7,18H,1,8-9H2,2H3
- InChI Key： KJGQWNWZTRSKJE-UHFFFAOYSA-N
- SMILES： N1(CC=C)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3190-0012-2μmol	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3190-0012-5μmol	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3190-0012-10μmol	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F3190-0012-1mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3190-0012-2mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3190-0012-3mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3190-0012-4mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3190-0012-5mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3190-0012-10mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	10mg	$79.0	2023-07-28
Life Chemicals	F3190-0012-15mg	3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one	183014-87-1	90%+	15mg	$89.0	2023-07-28

3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one Related Literature

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Additional information on 3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one

3-Hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one (CAS No. 183014-87-1): An Overview

3-Hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one (CAS No. 183014-87-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of indolinones and exhibits a unique structural framework that confers it with a range of biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one is characterized by a substituted indolinone core. The presence of a hydroxyl group at the 3-position, an oxopropyl substituent at the same position, and an allyl group at the 1-position contributes to its distinct reactivity and biological properties. The indolinone scaffold is well-known for its pharmacological significance, particularly in the development of therapeutic agents for various diseases.

Recent studies have highlighted the potential of 3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one in the treatment of neurodegenerative disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one has been investigated for its anti-cancer activities. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

The synthesis of 3-hydroxy-3-(2-oxopropyl)-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one has been optimized through several synthetic routes. One common approach involves the condensation of an appropriate indole derivative with an α-keto ester followed by cyclization and subsequent functional group modifications. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The pharmacokinetic properties of 3-hydroxy-3-(2-oxopropyl)-1-(prop\-en\-yl)\-indolinone have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a drug candidate. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In conclusion, 3-hydroxy\-indolinone (CAS No. 183014\-87\-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments for various diseases.